Cas no 149234-06-0 (Thrombospondin-1 (1016-1021) (human, bovine, mouse) H-Arg-Phe-Tyr-Val-Val-Met-OH)

• Product name: Thrombospondin-1 (1016-1021) (human, bovine, mouse) H-Arg-Phe-Tyr-Val-Val-Met-OH
• CAS No: 149234-06-0
• MF: C₃₉H₅₉N₉O₈S
• MW: 814.00600
• CID: 100287
• PubChem ID: 15295666

Thrombospondin-1 (1016-1021) (human, bovine, mouse) H-Arg-Phe-Tyr-Val-Val-Met-OH Chemical and Physical Properties

Names and Identifiers

• L-Methionine,L-arginyl-L-phenylalanyl-L-tyrosyl-L-valyl-L-valyl-
• Arg-Phe-Tyr-Val-Val-Met
• THROMBOSPONDIN-1 (1016-1021) (HUMAN, BOVINE, MOUSE)
• TS1 (1016-1021) (human, bovine, mouse)
• H-ARG-PHE-TYR-VAL-VAL-MET-OH
• CS-0634468
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-Amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid
• HY-P3968
• 149234-06-0
• Thrombospondin-1 (1016-1021) (human, bovine, mouse) H-Arg-Phe-Tyr-Val-Val-Met-OH

• Inchi： InChI=1S/C39H59N9O8S/c1-22(2)31(36(53)44-28(38(55)56)17-19-57-5)48-37(54)32(23(3)4)47-35(52)30(21-25-13-15-26(49)16-14-25)46-34(51)29(20-24-10-7-6-8-11-24)45-33(50)27(40)12-9-18-43-39(41)42/h6-8,10-11,13-16,22-23,27-32,49H,9,12,17-21,40H2,1-5H3,(H,44,53)(H,45,50)(H,46,51)(H,47,52)(H,48,54)(H,55,56)(H4,41,42,43)/t27-,28-,29-,30-,31-,32-/m0/s1
• InChI Key： CCHSWWYUHREZCY-JNRWAQIZSA-N
• SMILES： CSCC[C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CCCNC(N)=N)=O)CC1=CC=CC=C1)=O)CC1=CC=C(O)C=C1)=O)C(C)C)=O)C(C)C)=O)C(O)=O

Computed Properties

• Exact Mass: 813.42100
• Monoisotopic Mass: 813.42073105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 57
• Rotatable Bond Count: 24
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 319Ų
• XLogP3: -1.5

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 316.25000
• LogP: 4.18740